Cas no 1821706-74-4 ((1R,5R,6S)-6-(trifluoromethyl)-2-azabicyclo[3.1.0]hexane;hydrochloride)

• Product Name: (1R,5R,6S)-6-(trifluoromethyl)-2-azabicyclo[3.1.0]hexane;hydrochloride
• CAS No: 1821706-74-4
• MF: C₆H₉ClF₃N
• MW: 187.590571165085
• MDL: MFCD11858195
• CID: 5162442
• Update Time: 2026-03-04

(1R,5R,6S)-6-(trifluoromethyl)-2-azabicyclo[3.1.0]hexane;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,5R,6S)-6-(trifluoromethyl)-2-azabicyclo[3.1.0]hexane hydrochloride
• (1R,5R,6S)-6-(trifluoromethyl)-2-azabicyclo[3.1.0]hexane;hydrochloride

• MDL： MFCD11858195
• Inchi： 1S/C6H8F3N.ClH/c7-6(8,9)4-3-1-2-10-5(3)4;/h3-5,10H,1-2H2;1H/t3-,4+,5-;/m1./s1
• InChI Key： COMBNBLVOLGGQN-YMDUGQBDSA-N
• SMILES： [C@@]12([H])[C@@]([H])([C@@H]1C(F)(F)F)CCN2.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (1R,5R,6S)-6-(trifluoromethyl)-2-azabicyclo[3.1.0]hexane;hydrochloride

Research Briefing on (1R,5R,6S)-6-(trifluoromethyl)-2-azabicyclo[3.1.0]hexane;hydrochloride (CAS: 1821706-74-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of (1R,5R,6S)-6-(trifluoromethyl)-2-azabicyclo[3.1.0]hexane;hydrochloride (CAS: 1821706-74-4) as a promising scaffold for drug development. This compound, characterized by its unique bicyclic structure and trifluoromethyl group, has garnered attention due to its potential applications in targeting various biological pathways. The following briefing synthesizes the latest research findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

The synthesis of (1R,5R,6S)-6-(trifluoromethyl)-2-azabicyclo[3.1.0]hexane;hydrochloride has been optimized in recent studies to improve yield and purity. Researchers have employed asymmetric catalytic methods to achieve the desired stereochemistry, which is critical for its biological activity. The incorporation of the trifluoromethyl group enhances the compound's metabolic stability and binding affinity, making it a valuable candidate for further development. These synthetic advancements have been documented in several high-impact journals, underscoring the compound's relevance in modern medicinal chemistry.

Pharmacological evaluations of (1R,5R,6S)-6-(trifluoromethyl)-2-azabicyclo[3.1.0]hexane;hydrochloride have revealed its potential as a modulator of key enzymatic targets. In vitro studies demonstrate its inhibitory effects on specific proteases and kinases, which are implicated in diseases such as cancer and inflammatory disorders. The compound's ability to cross the blood-brain barrier also suggests potential applications in central nervous system (CNS) therapeutics. These findings are supported by robust experimental data, including X-ray crystallography and molecular docking studies, which elucidate its binding modes and interactions with biological targets.

In vivo studies have further validated the therapeutic potential of (1R,5R,6S)-6-(trifluoromethyl)-2-azabicyclo[3.1.0]hexane;hydrochloride. Animal models of disease have shown promising results, with the compound exhibiting favorable pharmacokinetic profiles and minimal off-target effects. Researchers are particularly interested in its application for treating neurodegenerative diseases, given its CNS penetration and neuroprotective properties. Ongoing clinical trials are expected to provide additional insights into its safety and efficacy in humans.

In conclusion, (1R,5R,6S)-6-(trifluoromethyl)-2-azabicyclo[3.1.0]hexane;hydrochloride represents a versatile and potent scaffold for drug discovery. Its unique chemical properties, combined with its demonstrated biological activity, position it as a key player in the development of next-generation therapeutics. Future research should focus on expanding its applications, optimizing its delivery systems, and exploring its potential in combination therapies. This briefing underscores the importance of continued investment in the study of this compound to unlock its full therapeutic potential.